Desloratadine-d4
Desloratadine-d4
Brand Name:
Vulcanchem
CAS No.:
381727-29-3
VCID:
VC0016770
InChI:
InChI=1S/C19H19ClN2/c20-16-5-6-17-15(12-16)4-3-14-2-1-9-22-19(14)18(17)13-7-10-21-11-8-13/h1-2,5-6,9,12,21H,3-4,7-8,10-11H2/i10D2,11D2
SMILES:
C1CC2=C(C=CC(=C2)Cl)C(=C3CCNCC3)C4=C1C=CC=N4
Molecular Formula:
C19H19ClN2
Molecular Weight:
314.849
Desloratadine-d4
CAS No.: 381727-29-3
Reference Standards
VCID: VC0016770
Molecular Formula: C19H19ClN2
Molecular Weight: 314.849
CAS No. | 381727-29-3 |
---|---|
Product Name | Desloratadine-d4 |
Molecular Formula | C19H19ClN2 |
Molecular Weight | 314.849 |
IUPAC Name | 13-chloro-2-(2,2,6,6-tetradeuteriopiperidin-4-ylidene)-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene |
Standard InChI | InChI=1S/C19H19ClN2/c20-16-5-6-17-15(12-16)4-3-14-2-1-9-22-19(14)18(17)13-7-10-21-11-8-13/h1-2,5-6,9,12,21H,3-4,7-8,10-11H2/i10D2,11D2 |
Standard InChIKey | JAUOIFJMECXRGI-MKQHWYKPSA-N |
SMILES | C1CC2=C(C=CC(=C2)Cl)C(=C3CCNCC3)C4=C1C=CC=N4 |
Synonyms | 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine-d4; Aerius-d4; Allex-d4; Azomyr-d4; Clarinex-d4; Descarboethoxyloratadine-d4; NSC 675447-d4; Neoclarityn-d4; Opulis-d4; Sch 34117-d4; |
PubChem Compound | 45038870 |
Last Modified | Nov 11 2021 |
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